Cas no 1227595-30-3 (4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine)

4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—fluoro, iodo, and trifluoromethyl substituents—enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing trifluoromethyl group improves stability and influences the compound's electronic properties, while the iodine atom serves as a reactive handle for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated motifs, which are increasingly important in drug design for improved metabolic stability and bioavailability. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine structure

1227595-30-3 structure

Product Name:4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine

CAS No:1227595-30-3

MF:C₆H₂F₄IN

MW:290.984867572784

CID:4689368

Update Time:2025-11-01

4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-2-iodo-6-(trifluoromethyl)pyridine
- FCH1344906
- 4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine
- Inchi： 1S/C6H2F4IN/c7-3-1-4(6(8,9)10)12-5(11)2-3/h1-2H
- InChI Key： UTYYVSZCKYEINL-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C(F)(F)F)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Topological Polar Surface Area: 12.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026411-250mg	4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine	1227595-30-3	97%	250mg	$727.60	2023-09-03
Alichem	A023026411-500mg	4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine	1227595-30-3	97%	500mg	$1009.40	2023-09-03
Alichem	A023026411-1g	4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine	1227595-30-3	97%	1g	$1747.20	2023-09-03